N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide

• IUPAC Name: (E)-N-(3,4-dimethylphenyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H15NOS/c1-11-5-6-13(10-12(11)2)16-15(17)8-7-14-4-3-9-18-14/h3-10H,1-2H3,(H,16,17)/b8-7+
• InChI Key: QSOPGGKNOFAANF-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC2=CC=CS2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C/C2=CC=CS2)C
• Molecular Formula: C15H15NOS
• Molecular Weight: 257.4 g/mol

Description

N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide, also known as DTA or DMTA, is a synthetic compound that has gained significant attention in the field of scientific research. This compound belongs to the class of acrylamides and is widely used in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. It may also act by modulating the activity of various signaling pathways involved in the regulation of cell growth and differentiation.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce blood glucose levels in diabetic rats. In addition, it has been found to have anti-cancer activity in various types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide in lab experiments is its relatively low toxicity. This compound has been found to be relatively safe in animal studies, with no significant adverse effects reported at therapeutic doses. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the investigation of its potential in the treatment of various diseases, including cancer, diabetes, and inflammatory disorders. Further research is also needed to elucidate the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide involves the reaction between 3,4-dimethylbenzaldehyde and 2-thiophenecarboxylic acid, followed by a condensation reaction with acryloyl chloride. The resulting compound is then purified using column chromatography to obtain the final product. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(2-thienyl)acrylamide has been widely used in scientific research due to its unique properties. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have potential in the treatment of cancer, diabetes, and other diseases.